Cas no 2022031-93-0 (2-methyl-2-2-(trifluoromethyl)phenylbutanoic acid)

• Product Name: 2-methyl-2-2-(trifluoromethyl)phenylbutanoic acid
• CAS No: 2022031-93-0
• MF: C₁₂H₁₃F₃O₂
• MW: 246.225634336472
• CID: 5856242
• PubChem ID: 68572070
• Update Time: 2024-01-10

2-methyl-2-2-(trifluoromethyl)phenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-2-(trifluoromethyl)phenylbutanoic acid
• EN300-1591706
• 2022031-93-0
• SCHEMBL3261991
• 2-methyl-2-[2-(trifluoromethyl)phenyl]butanoic acid

• Inchi： 1S/C12H13F3O2/c1-3-11(2,10(16)17)8-6-4-5-7-9(8)12(13,14)15/h4-7H,3H2,1-2H3,(H,16,17)
• InChI Key： YDZRIVKQVUTVHI-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(C(=O)O)(C)CC)(F)F

Computed Properties

• Exact Mass: 246.08676414g/mol
• Monoisotopic Mass: 246.08676414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų